2-Ethyl-4-methylpentan-1-ol
Overview
Description
2-Ethyl-4-methylpentan-1-ol, also known as 2-Ethylisohexanol, is a primary alcohol . It has a CAS number of 106-67-2 and a molecular weight of 130.23 . It is a volatile chemical that can be used to diagnose ratoon stunting disease in Sugar cane .
Molecular Structure Analysis
The molecular formula of 2-Ethyl-4-methylpentan-1-ol is C8H18O . The structure includes an eight-carbon chain with a hydroxyl group (-OH) attached to one of the carbons, making it an alcohol .Physical And Chemical Properties Analysis
2-Ethyl-4-methylpentan-1-ol is a liquid at room temperature . It has a density of 0.8±0.1 g/cm3, a boiling point of 171.3±8.0 °C at 760 mmHg, and a vapor pressure of 0.4±0.7 mmHg at 25°C .Scientific Research Applications
Selective Extraction and Separation of Iron(III) :
- 4-methylpentan-2-ol, a closely related compound to 2-Ethyl-4-methylpentan-1-ol, is used for the quantitative extraction of iron(III) from hydrochloric acid solutions. This process includes stripping with water and titrimetric determination. This method, however, requires the absence of interfering substances like Te(IV), Se(IV), ascorbate, fluoride, and thiocyanate (Gawali & Shinde, 1974).
Synthesis in Pheromone Research :
- The racemic analog of 3-Ethyl-4-methylpentan-1-ol, which is structurally similar to 2-Ethyl-4-methylpentan-1-ol, has been identified as a pheromone component in Formica polyctena ants. A new synthetic approach for this compound involves reactions of 1-alkenes with Grignard reagents, indicating its relevance in synthetic organic chemistry (Sultanov et al., 2019).
Catalysis and Acid-Base Properties of Metal Oxides :
- Studies have explored the use of 4-methylpentan-2-ol in investigating the acid-base properties and catalytic activity of metal oxide systems like zirconium, cerium, and lanthanum oxides. This compound is used in catalytic processes, notably in conversions leading to products like 4-methylpent-1-ene, relevant in polymer manufacture (Cutrufello et al., 2002).
Spectrophotometric Determination of Palladium :
- A spectrophotometric method using 4-methylpentan-2-ol for determining trace amounts of palladium(II) has been developed. The method involves forming a complex extractable into 4-methylpentan-2-ol, highlighting its utility in analytical chemistry (Corigliano et al., 1977).
Liquid-Liquid Equilibria in Chemical Engineering :
- The liquid-liquid equilibria of systems involving water, butane-2,3-diol, and alcohols like 4-methylpentan-2-ol have been studied. Such research is crucial for understanding extraction efficiencies in chemical engineering processes (Park et al., 2017).
Catalytic Activity in Chemical Reactions :
- Ceria-lanthana and ceria-zirconia catalysts have been investigated for their catalytic activity in the dehydration of 4-methylpentan-2-ol. This study sheds light on the chemical interactions and catalytic mechanisms involved in such reactions, particularly in the production of high-technology polymers (Cutrufello et al., 2003).
Safety and Hazards
properties
IUPAC Name |
2-ethyl-4-methylpentan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18O/c1-4-8(6-9)5-7(2)3/h7-9H,4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCHSJPKDWOFACC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC(C)C)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90861723 |
Source
|
| Record name | 1-pentanol, 2-ethyl-4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90861723 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-4-methylpentan-1-ol | |
CAS RN |
106-67-2 |
Source
|
| Record name | 2-Ethyl-4-methylpentanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=106-67-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Ethyl-4-methylpentanol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000106672 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Pentanol, 2-ethyl-4-methyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-pentanol, 2-ethyl-4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90861723 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethyl-4-methylpentan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.112 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-ETHYL-4-METHYLPENTANOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/80V2E9GXUZ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 2-Ethyl-4-methyl-1-pentanol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0013818 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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